p-Cresol glucuronide
p-Cresol glucuronide
P-tolyl beta-D-glucuronide is a glucosiduronic acid that is beta-D-glucuronic acid in which the anomeric hydroxyl hydrogen is replaced by a p-tolyl group. It has a role as a rat metabolite and a mouse metabolite. It is a conjugate acid of a p-tolyl beta-D-glucuronide(1-).
Brand Name:
Vulcanchem
CAS No.:
17680-99-8
VCID:
VC20830859
InChI:
InChI=1S/C13H16O7/c1-6-2-4-7(5-3-6)19-13-10(16)8(14)9(15)11(20-13)12(17)18/h2-5,8-11,13-16H,1H3,(H,17,18)/t8-,9-,10+,11-,13+/m0/s1
SMILES:
CC1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C13H16O7
Molecular Weight:
284.26 g/mol
p-Cresol glucuronide
CAS No.: 17680-99-8
Cat. No.: VC20830859
Molecular Formula: C13H16O7
Molecular Weight: 284.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | P-tolyl beta-D-glucuronide is a glucosiduronic acid that is beta-D-glucuronic acid in which the anomeric hydroxyl hydrogen is replaced by a p-tolyl group. It has a role as a rat metabolite and a mouse metabolite. It is a conjugate acid of a p-tolyl beta-D-glucuronide(1-). |
|---|---|
| CAS No. | 17680-99-8 |
| Molecular Formula | C13H16O7 |
| Molecular Weight | 284.26 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-methylphenoxy)oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H16O7/c1-6-2-4-7(5-3-6)19-13-10(16)8(14)9(15)11(20-13)12(17)18/h2-5,8-11,13-16H,1H3,(H,17,18)/t8-,9-,10+,11-,13+/m0/s1 |
| Standard InChI Key | JPAUCQAJHLSMQW-XPORZQOISA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | CC1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | CC1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O |
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